5(S)-HETrE
5(S)-HETrE
5(S)-HETrE is a 5-HETrE consisting of (6E,8Z,11Z)-icosatrienoic acid in which the 5-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
195061-94-0
VCID:
VC21252633
InChI:
InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h9-10,12-14,16,19,21H,2-8,11,15,17-18H2,1H3,(H,22,23)/b10-9-,13-12-,16-14+/t19-/m1/s1
SMILES:
CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
5(S)-HETrE
CAS No.: 195061-94-0
Cat. No.: VC21252633
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5(S)-HETrE is a 5-HETrE consisting of (6E,8Z,11Z)-icosatrienoic acid in which the 5-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite. |
|---|---|
| CAS No. | 195061-94-0 |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (5S,6E,8Z,11Z)-5-hydroxyicosa-6,8,11-trienoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h9-10,12-14,16,19,21H,2-8,11,15,17-18H2,1H3,(H,22,23)/b10-9-,13-12-,16-14+/t19-/m1/s1 |
| Standard InChI Key | LSADDRSUZRRBAN-FDSUASFTSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\C/C=C\C=C\[C@H](CCCC(=O)O)O |
| SMILES | CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O |
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